![molecular formula C13H12ClF3N2O B2770400 (1E,4E)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(dimethylamino)penta-1,4-dien-3-one CAS No. 303997-44-6](/img/structure/B2770400.png)
(1E,4E)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(dimethylamino)penta-1,4-dien-3-one
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Description
(1E,4E)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(dimethylamino)penta-1,4-dien-3-one is a useful research compound. Its molecular formula is C13H12ClF3N2O and its molecular weight is 304.7. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Research has demonstrated the compound's versatility in organic synthesis. For instance, it has been used in the synthesis of new pyridines with oligocations and oxygen nucleophiles through nucleophilic substitution reactions (Schmidt, Mordhorst, & Habeck, 2002). Moreover, it participates in nucleophilic reactions with vinyl and aromatic halides, showcasing its reactivity and the potential to generate a variety of structurally diverse compounds (Koch, Feng, Hopkins, & Streitwieser, 1993).
Catalysis
The compound and its related structures have been explored for their catalytic properties, particularly in the formation of N-heterocyclic carbene complexes of platinum. These complexes exhibit significant activity in ligand substitution reactions, indicating their potential in catalysis (Owen, Labinger, & Bercaw, 2004).
Material Science
In material science, derivatives of this compound have been utilized in the development of new materials with promising optical and electronic properties. The synthesis and structural characterization of novel interaction products with iodine have been reported, highlighting their potential in creating materials with unique properties (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).
Molecular Design
The compound's derivatives have also been involved in the design of molecular structures for specific applications. For example, the synthesis, growth, crystal structure, and analysis of new π-conjugated organic materials based on methyl pyridinium compounds demonstrate their use in designing materials with tailored optical and electronic characteristics (Antony et al., 2019).
Properties
IUPAC Name |
(1E,4E)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-(dimethylamino)penta-1,4-dien-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClF3N2O/c1-19(2)6-5-10(20)3-4-12-11(14)7-9(8-18-12)13(15,16)17/h3-8H,1-2H3/b4-3+,6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGQVGRUTOQEKGI-VNKDHWASSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C=CC1=C(C=C(C=N1)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C(=O)/C=C/C1=C(C=C(C=N1)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClF3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.